Cas no 1261949-88-5 (4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid)

4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid is a versatile heterocyclic compound featuring both a benzoic acid moiety and a formyl-substituted thiophene group. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and materials science. The chloro and formyl groups provide reactive sites for further functionalization, enabling precise modifications. Its high purity and stability ensure reliable performance in coupling reactions, such as Suzuki or Heck reactions, as well as in the synthesis of conjugated polymers or bioactive compounds. The compound’s well-defined structure and reactivity profile make it suitable for research and industrial applications requiring tailored molecular architectures.

4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid structure

1261949-88-5 structure

Product Name:4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid

CAS No:1261949-88-5

MF:C₁₂H₇ClO₃S

MW:266.700181245804

MDL:MFCD18319869

CID:2765488

PubChem ID:53225787

Update Time:2025-06-08

4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID80689519
- SCHEMBL2562398
- MFCD18319869
- 1261949-88-5
- 3-(5-Formylthiophen-2-yl)-4-chlorobenzoic acid, 95%
- 3-(5-FORMYLTHIOPHEN-2-YL)-4-CHLOROBENZOIC ACID
- 4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid
- MDL： MFCD18319869
- Inchi： 1S/C12H7ClO3S/c13-10-3-1-7(12(15)16)5-9(10)11-4-2-8(6-14)17-11/h1-6H,(H,15,16)
- InChI Key： YOBXXZFTYQYWSD-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1C1=CC=C(C=O)S1

Computed Properties

Exact Mass: 265.9804429Da
Monoisotopic Mass: 265.9804429Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 82.6Å²

4-Chloro-3-(5-formylthiophen-2-yl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326953-5 g	3-(5-Formylthiophen-2-yl)-4-chlorobenzoic acid, 95%; .	1261949-88-5	95%	5g	€1159.00	2023-04-26
abcr	AB326953-5g	3-(5-Formylthiophen-2-yl)-4-chlorobenzoic acid, 95%; .	1261949-88-5	95%	5g	€1159.00	2025-04-21